6-(dimethylamino)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridazine-3-carboxamide

• IUPAC Name: 6-(dimethylamino)-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C16H17N7O2/c1-22(2)14-8-7-13(18-20-14)15(24)17-9-10-23-16(25)11-5-3-4-6-12(11)19-21-23/h3-8H,9-10H2,1-2H3,(H,17,24)
• InChI Key: BBHKUKYOCYKMJR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)C(=O)NCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H17N7O2
• Molecular Weight: 339.35 g/mol

Description

6-(dimethylamino)-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H17N7O2 and its molecular weight is 339.359. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• This chemical compound is involved in various synthesis reactions, including the creation of pyridazinone derivatives. For instance, in a study by Al‐Zaydi and Borik (2007), it was used in microwave-assisted condensation reactions to create pyridazinone derivatives, highlighting its utility in the synthesis of complex chemical structures (Al‐Zaydi & Borik, 2007).

• Additionally, this compound plays a role in the synthesis of imidazolone derivatives, as demonstrated in a study by Bezenšek et al. (2012), where it contributed to the creation of diverse chemical structures in a one-pot synthesis approach (Bezenšek et al., 2012).

Biological and Pharmacological Activities

• The compound has been found to be integral in the synthesis of molecules with potential biological activities. For example, Ahmad et al. (2012) synthesized compounds with antioxidant activities using a structure based on this compound, demonstrating its relevance in the development of biologically active molecules (Ahmad et al., 2012).

• Another study by Abdellatif et al. (2014) involved the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives using this compound, which exhibited significant antitumor activity against human breast adenocarcinoma cell lines (Abdellatif et al., 2014).

• In research by Gouda et al. (2010), derivatives of this compound showed promising antimicrobial activities, suggesting its potential in developing new antimicrobial agents (Gouda et al., 2010).

Synthesis of Novel Compounds

• The compound has been utilized in the creation of novel pyrazole derivatives with various biological activities, as found in a study by Ilić et al. (2011), highlighting its versatility in synthetic chemistry (Ilić et al., 2011).

• Bialy and Gouda (2011) used this compound in the synthesis of new benzothiophenes with antitumor and antioxidant activities, further demonstrating its importance in medicinal chemistry (Bialy & Gouda, 2011).